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Compound of Interest

Compound Name: Alexidine-d10 (dihydrochloride)

Cat. No.: B12420332

Get Quote

This guide provides an in-depth technical overview of Alexidine-d10 (dihydrochloride), a
deuterated analog of the potent antiseptic and therapeutic agent, Alexidine. Designed for

researchers, scientists, and professionals in drug development, this document delves into the

core chemical properties, mechanisms of action, and diverse applications of this compound,

supported by experimental insights and methodologies.

Core Compound Identification and Properties
Alexidine-d10 (dihydrochloride) is a stable isotope-labeled version of Alexidine

dihydrochloride. The strategic replacement of ten hydrogen atoms with deuterium offers a

valuable tool for pharmacokinetic (PK) and absorption, distribution, metabolism, and excretion

(ADME) studies, allowing for the differentiation of the administered compound from its

endogenous or non-labeled counterparts.
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Property Value Source

CAS Number 1246818-47-2 [1][2]

Molecular Formula C26H48D10Cl2N10 [1][2]

Molecular Weight 591.77 g/mol [1][2]

Synonyms

N,N''-Bis[2-(ethyl-

d5)hexyl]-3,12-diimino-

2,4,11,13-

tetraazatetradecanediimidamid

e; 1,1'-Hexamethylene-bis[5-

[2-(ethyl-d5)hexyl]biguanide];

Bisguadine-d10; Bisguanidine-

d10

[1][2]

Storage 2-8°C Refrigerator [1]

Mechanism of Action: A Multi-Faceted Approach
Alexidine, the non-deuterated parent compound, exhibits a broad spectrum of biological

activity, which is mechanistically rooted in its bisbiguanide structure. Its cationic nature at

physiological pH is crucial for its interaction with negatively charged cellular components.

Antimicrobial and Antifungal Activity: Membrane
Disruption and Biofilm Inhibition
Alexidine is a potent antimicrobial agent with demonstrated efficacy against a wide range of

bacteria and fungi.[3][4] Its primary mechanism involves the disruption of microbial cell

membranes. The positively charged biguanide groups interact with negatively charged

phospholipids in the cell membrane, leading to increased permeability, leakage of intracellular

contents, and ultimately, cell death.

Beyond its direct cytotoxic effects, Alexidine is a formidable inhibitor of biofilm formation, a

critical virulence factor in many pathogenic microorganisms.[3][4][5] It can both prevent the

initial attachment of microbial cells to surfaces and eradicate established biofilms.[3][4] This

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.pharmaffiliates.com/en/1246818-47-2-alexidine-d10-dihydrochloride-pasti004620.html
https://www.scbt.com/p/alexidine-d10-dihydrochloride-1246818-47-2
https://www.pharmaffiliates.com/en/1246818-47-2-alexidine-d10-dihydrochloride-pasti004620.html
https://www.scbt.com/p/alexidine-d10-dihydrochloride-1246818-47-2
https://www.pharmaffiliates.com/en/1246818-47-2-alexidine-d10-dihydrochloride-pasti004620.html
https://www.scbt.com/p/alexidine-d10-dihydrochloride-1246818-47-2
https://www.pharmaffiliates.com/en/1246818-47-2-alexidine-d10-dihydrochloride-pasti004620.html
https://www.scbt.com/p/alexidine-d10-dihydrochloride-1246818-47-2
https://www.pharmaffiliates.com/en/1246818-47-2-alexidine-d10-dihydrochloride-pasti004620.html
https://www.mdpi.com/2079-6382/12/7/1155
https://www.biorxiv.org/content/10.1101/429944v1.full-text
https://www.mdpi.com/2079-6382/12/7/1155
https://www.biorxiv.org/content/10.1101/429944v1.full-text
https://pmc.ncbi.nlm.nih.gov/articles/PMC11966325/
https://www.mdpi.com/2079-6382/12/7/1155
https://www.biorxiv.org/content/10.1101/429944v1.full-text
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12420332?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


makes it a compound of significant interest for applications in medical device sterilization and

the treatment of biofilm-associated infections.[3]

A study on Acinetobacter baumannii demonstrated that Alexidine dihydrochloride could

significantly reduce metabolically active cells and eradicate pre-formed biofilms.[3] In another

study, it showed profound activity against various growth forms of fungi, including planktonic

cells and biofilms of Candida albicans, Candida auris, and Aspergillus fumigatus.[4][6]
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Caption: Alexidine's mechanism of inducing apoptosis via PTPMT1 inhibition.

Experimental Protocols and Applications
The deuterated form, Alexidine-d10, is primarily utilized as an internal standard in mass

spectrometry-based bioanalytical assays for the quantification of Alexidine in biological

matrices.

Protocol: Quantification of Alexidine in Plasma using
LC-MS/MS
This protocol outlines a general procedure for the quantification of Alexidine in a biological

matrix, such as plasma, using liquid chromatography-tandem mass spectrometry (LC-MS/MS)

with Alexidine-d10 as an internal standard.

1. Preparation of Standards and Quality Controls (QCs):

Prepare a stock solution of Alexidine and Alexidine-d10 (Internal Standard, IS) in a suitable
solvent (e.g., methanol).
Serially dilute the Alexidine stock solution to create calibration standards at various
concentrations.
Prepare QC samples at low, medium, and high concentrations.

2. Sample Preparation (Protein Precipitation):

To 50 µL of plasma sample, standard, or QC, add 150 µL of the IS working solution in
acetonitrile.
Vortex for 1 minute to precipitate proteins.
Centrifuge at 10,000 x g for 10 minutes at 4°C.
Transfer the supernatant to a clean 96-well plate or autosampler vial.

3. LC-MS/MS Analysis:

Liquid Chromatography (LC):
Column: A suitable C18 reversed-phase column.
Mobile Phase A: 0.1% Formic acid in water.
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Mobile Phase B: 0.1% Formic acid in acetonitrile.
Gradient: A suitable gradient to ensure separation from matrix components.
Flow Rate: 0.5 mL/min.
Injection Volume: 5 µL.
Tandem Mass Spectrometry (MS/MS):
Ionization Mode: Positive Electrospray Ionization (ESI+).
Multiple Reaction Monitoring (MRM) Transitions:
Alexidine: Determine the precursor and product ion transitions (e.g., m/z [M+H]+ →
fragment).
Alexidine-d10 (IS): Determine the precursor and product ion transitions (e.g., m/z [M+10+H]+
→ fragment).
Optimization: Optimize collision energy and other MS parameters for maximum signal
intensity.

4. Data Analysis:

Integrate the peak areas for Alexidine and Alexidine-d10.

Calculate the peak area ratio (Alexidine/Alexidine-d10).

Construct a calibration curve by plotting the peak area ratio against the concentration of the

calibration standards.

Determine the concentration of Alexidine in the unknown samples and QCs using the

regression equation from the calibration curve.
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Caption: Workflow for LC-MS/MS quantification of Alexidine.
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Broader Applications and Future Directions
The potent and multifaceted biological activities of Alexidine position it as a versatile compound

with numerous therapeutic and industrial applications.

Antiseptic: Its use in oral rinses and contact lens solutions highlights its efficacy as a topical

antiseptic. [3]* Antifungal Therapy: Alexidine shows promise as a broad-spectrum antifungal

agent, particularly against drug-resistant strains and biofilms. [4][5][6][7]Its efficacy has been

demonstrated in a diabetic mouse model of dermatophytosis. [7]* Oncology: The targeted

inhibition of PTPMT1 makes Alexidine a compelling candidate for further investigation in

cancer therapy. [8][9]* Medical Device Coatings: The anti-biofilm properties of Alexidine

could be leveraged in the development of coatings for medical implants and catheters to

prevent device-associated infections.

The availability of Alexidine-d10 is critical for the preclinical and clinical development of

Alexidine-based therapeutics, enabling accurate and reliable bioanalysis. Future research will

likely focus on optimizing its therapeutic index, exploring combination therapies, and

developing novel delivery systems to enhance its efficacy and safety.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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